Cas no 1396786-78-9 (N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-2,4,6-trimethylbenzamide)

• Product Name: N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-2,4,6-trimethylbenzamide
• CAS No: 1396786-78-9
• MF: C₁₅H₂₃NO₂S
• MW: 281.413623094559
• CID: 6268072
• PubChem ID: 71787182
• Update Time: 2025-07-01

N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-2,4,6-trimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-2,4,6-trimethylbenzamide
• N-(2-hydroxy-2-methyl-3-methylsulfanylpropyl)-2,4,6-trimethylbenzamide
• VU0534863-1
• F6186-0080
• N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]-2,4,6-trimethylbenzamide
• AKOS024535994
• N-(2-hydroxy-2-methyl-3-(methylthio)propyl)-2,4,6-trimethylbenzamide
• 1396786-78-9

• Inchi： 1S/C15H23NO2S/c1-10-6-11(2)13(12(3)7-10)14(17)16-8-15(4,18)9-19-5/h6-7,18H,8-9H2,1-5H3,(H,16,17)
• InChI Key： UWGHFFSRKBWSQT-UHFFFAOYSA-N
• SMILES： S(C)CC(C)(CNC(C1C(C)=CC(C)=CC=1C)=O)O

Computed Properties

• Exact Mass: 281.14495015g/mol
• Monoisotopic Mass: 281.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.6Ų

Additional information on N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-2,4,6-trimethylbenzamide

N-2-Hydroxy-2-methyl-3-(methylsulfanyl)propyl-2,4,6-trimethylbenzamide (CAS No. 1396786-78-9): An Overview

N-2-Hydroxy-2-methyl-3-(methylsulfanyl)propyl-2,4,6-trimethylbenzamide (CAS No. 1396786-78-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a hydroxy group, a methylsulfanyl group, and multiple methyl substituents on the benzene ring. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-2,4,6-trimethylbenzamide can be represented as C₁₅H₂₃NO₂S. The presence of the hydroxy and methylsulfanyl groups imparts specific physicochemical properties to the molecule, such as solubility and reactivity. These properties are crucial for its potential use in pharmaceutical formulations and biological assays.

Recent studies have highlighted the potential therapeutic applications of N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-2,4,6-trimethylbenzamide. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an analgesic. Preclinical studies have shown that N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-2,4,6-trimethylbenzamide can effectively reduce pain in animal models of neuropathic pain. The mechanism of action appears to involve the modulation of nociceptive pathways, particularly through interactions with opioid receptors. This suggests that it could be developed into a novel analgesic with fewer side effects compared to traditional opioids.

In addition to its anti-inflammatory and analgesic properties, N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-2,4,6-trimethylbenzamide has also been investigated for its potential neuroprotective effects. Research conducted at the University of California demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage. This is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

The pharmacokinetic profile of N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-2,4,6-trimethylbenzamide has also been studied extensively. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for its development as an oral medication. Additionally, the compound has shown low toxicity in preclinical studies, further supporting its potential for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-2,4,6-trimethylbenzamide in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and potential approval as a new therapeutic agent.

In conclusion, N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-2,4,6-trimethylbenzamide (CAS No. 1396786-78-9) is a multifaceted compound with promising therapeutic applications in various medical fields. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound holds significant promise for improving patient outcomes in inflammatory diseases, pain management, and neurodegenerative disorders.